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The extraction of silver from its ores is a critical process in the precious metals industry. For

decades, cyanidation has been the dominant method, lauded for its efficiency and cost-

effectiveness. However, growing environmental and safety concerns associated with cyanide

have driven significant research into alternative lixiviants. Among the most promising is

thiosulfate, a non-toxic reagent that offers a potentially more sustainable approach to silver

leaching. This guide provides an in-depth, objective comparison of silver thiosulfate and

cyanide leaching, supported by experimental data, to assist researchers, scientists, and drug

development professionals in making informed decisions for their specific applications.

The Chemistry of Dissolution: A Tale of Two
Lixiviants
The fundamental difference between cyanide and thiosulfate leaching lies in their chemical

interactions with silver.

Cyanide Leaching: In the presence of oxygen, cyanide ions (CN⁻) react with metallic silver (Ag)

to form a stable, soluble silver-cyanide complex, primarily dicyanoargentate(I) ([Ag(CN)₂]⁻).[1]

[2][3] The overall simplified reaction is often represented by Elsner's equation:
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4 Ag + 8 NaCN + O₂ + 2 H₂O → 4 Na[Ag(CN)₂] + 4 NaOH[3]

For silver sulfide (Ag₂S), the most common form of silver in ores, the reaction is more complex

and involves the formation of thiocyanate (CNS⁻) and thiosulfate (S₂O₃²⁻) as byproducts.[2]

Thiosulfate Leaching: Thiosulfate ions (S₂O₃²⁻) also form stable complexes with silver, such as

[Ag(S₂O₃)₂]³⁻ and [Ag(S₂O₃)₃]⁵⁻. Unlike cyanidation, the thiosulfate leaching of metallic silver

requires an oxidant, typically copper(II) ions, and is often carried out in an ammoniacal solution.

[1][4][5] The ammonia serves to keep the copper ions in solution and can also contribute to the

overall leaching process.[5][6] The reactions are multifaceted, but a simplified representation is:

Ag + 2 S₂O₃²⁻ + Cu(NH₃)₄²⁺ → [Ag(S₂O₃)₂]³⁻ + Cu(NH₃)₂⁺ + 2 NH₃

Performance Under the Microscope: A Comparative
Analysis
The choice between thiosulfate and cyanide is not merely a matter of chemistry but also of

practical performance. Below is a detailed comparison based on key experimental parameters.

Silver Recovery Rates
Both cyanide and thiosulfate can achieve high silver recovery rates, often exceeding 90%,

under optimized conditions.[7][8] However, the effectiveness of each lixiviant is highly

dependent on the specific mineralogy of the ore.

Cyanide: Generally exhibits high and well-established recovery rates for a wide range of

silver ores.[1]

Thiosulfate: Can be more effective for certain refractory ores where cyanide performance is

poor.[8][9] For instance, in carbonaceous ores, the gold-thiosulfate complex shows less

affinity for the carbonaceous material, reducing the "preg-robbing" phenomenon that can

hinder cyanidation.[6]

One comparative study on silver leaching from tailings found that maximum silver recoveries of

92% and 93% were achieved with cyanide (at 323 K) and thiosulfate (at 328 K), respectively,

demonstrating the comparable efficacy of the two systems under their optimal conditions.[7][8]

[10]
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Leaching Kinetics
The speed at which silver is dissolved is a critical factor in process efficiency.

Cyanide: Generally exhibits faster leaching kinetics under optimal conditions.[1]

Thiosulfate: The leaching process is typically slower than cyanidation. However, the rate can

be significantly enhanced by the presence of catalysts, most notably copper(II) ions.[1][5]

The concentration of ammonia also plays a crucial role, with the ammonia/thiosulfate ratio

influencing the silver extraction velocity.[4][11]

Kinetic studies have shown that both processes can be under mixed control, influenced by both

chemical reaction rates and mass transfer (diffusion) of reactants and products.[7][8] Apparent

activation energies for cyanide and thiosulfate leaching of silver have been reported to be

similar, in the range of 21-24 kJ/mol, further indicating mixed-control kinetics.[7][8][10]

Reagent Stability and Consumption
The stability of the lixiviant and its consumption rate are major economic and operational

considerations.

Cyanide: Relatively stable under the alkaline conditions (pH > 10.5) required for leaching,

which minimizes the formation of toxic hydrogen cyanide gas.[1][3] However, cyanide can be

consumed by other metals present in the ore, such as copper and iron, leading to higher

consumption and processing costs.[3]

Thiosulfate: Less stable than cyanide and is prone to oxidation and decomposition, which

can lead to increased consumption.[1][12] The presence of certain minerals can catalyze this

decomposition.[13] This instability is a significant drawback that researchers are actively

working to address through various strategies, including the use of additives and alternative

catalytic systems.[12][13]

Environmental Impact and Safety
This is arguably the most significant differentiator between the two lixiviants.

Cyanide: Highly toxic to humans and wildlife, necessitating stringent safety protocols for

handling, transportation, and disposal.[1][14][15][16][17][18] Accidental spills can have
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devastating environmental consequences.

Thiosulfate: Considered a non-toxic and environmentally benign alternative to cyanide.[1][5]

[8][9][19] This significantly reduces the risks associated with its use and simplifies waste

management procedures.

The lower toxicity of thiosulfate makes it a much more attractive option from an environmental

and public health perspective.[20]

Experimental Data Summary
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Parameter
Silver Thiosulfate
Leaching

Cyanide Leaching
Key
Considerations &
Causality

Silver Recovery

Can achieve >90%

recovery, sometimes

exceeding cyanide for

refractory ores.[7][8]

Generally high and

well-established, often

>90%.[1]

Ore mineralogy is a

critical factor.

Thiosulfate can be

more selective for

silver in complex ores.

[8][9]

Leaching Kinetics

Generally slower but

can be enhanced with

catalysts like Cu²⁺.[1]

Faster under optimal

conditions.[1]

The catalytic role of

copper is crucial for

the thiosulfate

process, acting as an

oxidant.[5]

Reagent Stability

Less stable; prone to

oxidation and

decomposition.[1][13]

Relatively stable

under alkaline

conditions.[1]

Thiosulfate

decomposition can

form polythionates,

which can negatively

impact the process.[9]

Toxicity

Relatively non-toxic

and environmentally

benign.[1][19]

Highly toxic to

humans and wildlife.

[1][14][15][16][17][18]

The low toxicity of

thiosulfate significantly

reduces safety and

environmental risks.

[20]

Optimal pH
Typically alkaline (pH

9-10).[4][6]

Alkaline (pH > 10.5) to

prevent HCN gas

formation.[3]

pH control is crucial

for both processes to

ensure lixiviant

stability and efficiency.

Effect of Copper
Essential as a

catalyst.[5]

Can increase cyanide

consumption.

Copper minerals

readily dissolve in

cyanide, increasing

reagent costs.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.semanticscholar.org/paper/A-Comparative-Study-of-Cyanide-and-Thiosulfate-for-Hern%C3%A1ndez-%C3%81vila-Salinas-Maldonado/66ec4900c62de942cf22c81a01bbc0a96ba05a48
https://www.mdpi.com/2227-9717/13/5/1522
https://pdf.benchchem.com/1232/A_Comparative_Analysis_of_Ammonium_Thiosulfate_and_Cyanide_for_Silver_Extraction.pdf
https://www.mdpi.com/2227-9717/13/5/1522
https://www.911metallurgist.com/wp-content/uploads/2016/06/Thiosulphate-as-an-Alternative-to-Cyanide-for-Gold-Processing.pdf
https://pdf.benchchem.com/1232/A_Comparative_Analysis_of_Ammonium_Thiosulfate_and_Cyanide_for_Silver_Extraction.pdf
https://pdf.benchchem.com/1232/A_Comparative_Analysis_of_Ammonium_Thiosulfate_and_Cyanide_for_Silver_Extraction.pdf
http://www.journalssystem.com/ppmp/pdf-51323-2531?filename=THIOSULFATE+LEACHING+OF.pdf
https://pdf.benchchem.com/1232/A_Comparative_Analysis_of_Ammonium_Thiosulfate_and_Cyanide_for_Silver_Extraction.pdf
https://www.researchgate.net/publication/317610032_A_Review_of_Thiosulfate_Leaching_of_Gold_Focus_on_Thiosulfate_Consumption_and_Gold_Recovery_from_Pregnant_Solution
https://pdf.benchchem.com/1232/A_Comparative_Analysis_of_Ammonium_Thiosulfate_and_Cyanide_for_Silver_Extraction.pdf
https://www.911metallurgist.com/wp-content/uploads/2016/06/Thiosulphate-as-an-Alternative-to-Cyanide-for-Gold-Processing.pdf
https://pdf.benchchem.com/1232/A_Comparative_Analysis_of_Ammonium_Thiosulfate_and_Cyanide_for_Silver_Extraction.pdf
http://www.journalssystem.com/ppmp/pdf-111777-42138?filename=Improved+recovery+of+gold.pdf
https://pdf.benchchem.com/1232/A_Comparative_Analysis_of_Ammonium_Thiosulfate_and_Cyanide_for_Silver_Extraction.pdf
https://www1.udel.edu/ehs/research/downloads/cyanidesinorganicsop.pdf
https://rtong.people.ust.hk/TongRB_SodiumCyanide.pdf
http://www.taekwang.co.kr/en/product/handlingGuidepocketbook.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Cyanide.pdf
https://artscimedia.case.edu/wp-content/uploads/sites/123/2018/07/16151356/SOP-Cyanide-Salt.pdf
https://pdf.benchchem.com/1232/Assessing_the_environmental_benefits_of_ammonium_thiosulfate_over_cyanide_leaching.pdf
https://www.researchgate.net/publication/277850828_Fundamental_aspects_of_thiosulfate_leaching_of_silver_sulfide_in_the_presence_of_additives
https://www.mdpi.com/2075-4701/10/2/159
https://www.911metallurgist.com/blog/how-cyanide-dissolves-gold-and-silver/
http://www.journalssystem.com/ppmp/pdf-51323-2531?filename=THIOSULFATE+LEACHING+OF.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12793779?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: A Step-by-Step Guide
To ensure the reproducibility and validity of comparative studies, the following detailed

protocols for laboratory-scale leaching experiments are provided.

Protocol 1: Silver Leaching with Thiosulfate
Ore Preparation: Grind the silver-bearing ore to the desired particle size (e.g., -75 µm).

Leaching Solution Preparation: Prepare a solution of sodium thiosulfate (Na₂S₂O₃) at the

desired concentration (e.g., 0.1 M to 0.5 M) in deionized water. Add ammonium hydroxide

(NH₄OH) to adjust the pH to the target range (e.g., 9-10).[6] Add copper sulfate (CuSO₄) as a

catalyst to the desired concentration (e.g., 10-50 mM).

Leaching Procedure:

Add a known mass of the prepared ore to a reaction vessel to achieve the desired pulp

density (e.g., 20-40% solids).

Add the prepared leaching solution to the reaction vessel.

Agitate the slurry at a constant speed (e.g., 500 rpm) using a mechanical stirrer.

Maintain a constant temperature (e.g., 25-50°C).

Periodically take samples of the solution, ensuring to filter them immediately to remove

solids.

Analysis: Analyze the filtered solution samples for dissolved silver concentration using a

suitable analytical technique such as Atomic Absorption Spectrometry (AAS) or Inductively

Coupled Plasma-Mass Spectrometry (ICP-MS).

Data Interpretation: Calculate the percentage of silver extracted over time to determine the

leaching kinetics and final recovery.

Protocol 2: Silver Leaching with Cyanide
Ore Preparation: Grind the silver-bearing ore to the desired particle size (e.g., -75 µm).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.mdpi.com/2075-4701/10/2/159
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12793779?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Leaching Solution Preparation: Prepare a solution of sodium cyanide (NaCN) at the desired

concentration (e.g., 0.05 M to 0.2 M) in deionized water.[2] Adjust the pH to >10.5 using lime

(CaO) or sodium hydroxide (NaOH) to prevent the formation of HCN gas.

Leaching Procedure:

Add a known mass of the prepared ore to a reaction vessel to achieve the desired pulp

density.

Add the prepared cyanide solution to the reaction vessel.

Agitate the slurry at a constant speed while sparging with air or oxygen to provide the

necessary oxidant.

Maintain a constant temperature.

Periodically take and filter solution samples.

Analysis: Analyze the filtered solution samples for dissolved silver concentration using AAS

or ICP-MS.

Data Interpretation: Calculate the percentage of silver extracted over time.

Visualizing the Processes
To better understand the workflows and chemical pathways, the following diagrams are

provided.
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Caption: Comparative workflow for thiosulfate and cyanide leaching of silver ores.
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Caption: Simplified chemical pathways for silver dissolution in thiosulfate and cyanide.

Conclusion and Future Outlook
The choice between silver thiosulfate and cyanide leaching is a complex one, with significant

trade-offs to consider. While cyanide remains a highly effective and well-understood lixiviant, its

extreme toxicity and associated environmental risks are major deterrents. Thiosulfate presents
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a compelling, non-toxic alternative that can achieve comparable, and in some cases superior,

silver recoveries, particularly for refractory ores.[7][8][9]

However, challenges with thiosulfate leaching, such as reagent instability and slower kinetics,

must be addressed through continued research and process optimization. The development of

more stable catalytic systems and improved methods for recovering silver from thiosulfate

solutions are key areas of ongoing investigation.[12][13]

For researchers and professionals in the field, a thorough understanding of the specific ore

mineralogy, coupled with careful consideration of economic, environmental, and safety factors,

is paramount in selecting the most appropriate leaching technology. As environmental

regulations become increasingly stringent, the importance of developing and implementing

safer, more sustainable hydrometallurgical processes like thiosulfate leaching will only continue

to grow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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